N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide

• Molecular Formula: C11H16N4O3S
• Molecular Weight: 284.34 g/mol
• IUPAC Name: N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C11H16N4O3S/c1-5-15-8(3)10(6-12-15)19(16,17)14-11-7(2)13-18-9(11)4/h6,14H,5H2,1-4H3
• InChI Key: CHMXNUHERJUEET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)S(=O)(=O)NC2=C(ON=C2C)C)C

Description

N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide is a complex organic compound with a unique structure that combines an oxazole ring, a pyrazole ring, and a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors, automated systems, and advanced purification techniques to produce the compound on a commercial scale .

Chemical Reactions Analysis

Types of Reactions

N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The sulfonamide group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of sulfonamide derivatives .

Scientific Research Applications

N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Explored for its potential therapeutic applications, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or modulate cellular pathways, leading to its observed biological effects. For example, it may inhibit cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• N-cyclopentyl-5-(3,5-dimethyl-1,2-oxazol-4-yl)-2-methylbenzene-1-sulfonamide
• 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan
• N-(3,5-dimethyl-1,2-oxazol-4-yl)-N,N-dimethylimidodicarbonimidic diamide hydrochloride

Uniqueness

N-(3,5-dimethyl-1,2-oxazol-4-yl)-1-ethyl-5-methyl-1H-pyrazole-4-sulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties